![molecular formula C9H7BrN2O2 B1528217 8-Bromo-6-methylimidazo[1,2-A]pyridine-2-carboxylic acid CAS No. 1203571-75-8](/img/structure/B1528217.png)
8-Bromo-6-methylimidazo[1,2-A]pyridine-2-carboxylic acid
Overview
Description
8-Bromo-6-methylimidazo[1,2-A]pyridine-2-carboxylic acid is a chemical compound with the molecular formula C9H7BrN2O2 . It is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code: 1S/C9H7BrN2O2/c1-5-2-6(10)8-11-7(9(13)14)4-12(8)3-5/h2-4H,1H3,(H,13,14) .Physical And Chemical Properties Analysis
The compound has a molecular weight of 255.07 . Other physical and chemical properties such as boiling point, melting point, flash point, and density are not specified in the search results .Scientific Research Applications
Tuberculosis Treatment
This compound has shown promise in the fight against tuberculosis (TB), particularly multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) . Its efficacy lies in its ability to serve as a scaffold for developing new anti-TB agents, with modifications at specific positions enhancing its potency against the Mycobacterium tuberculosis bacteria.
Medicinal Chemistry
In medicinal chemistry, the imidazo[1,2-a]pyridine scaffold is recognized for its versatility and potential in drug development . The bromo and methyl groups on the compound can be strategically modified to create new molecules with desired pharmacological properties.
Material Science
The structural characteristics of this compound make it useful in material science applications. Its ability to form stable heterocyclic compounds can be leveraged in creating new materials with specific electronic or photonic properties .
Nanomedicine
While specific applications in nanomedicine are not directly cited, the structural framework of 8-Bromo-6-methylimidazo[1,2-A]pyridine-2-carboxylic acid could be utilized in the design of nanoscale drug delivery systems, potentially enhancing the targeted delivery of therapeutics .
Fluorescent Probes
Derivatives of imidazo[1,2-a]pyridine have been used as fluorescent probes for the detection of metal ions like mercury and iron in vitro and in vivo . This application is crucial for environmental monitoring and biological studies.
Drug Discovery
The compound’s core structure is beneficial in drug discovery, especially as a Mur ligase inhibitor with potential antibacterial activity . This highlights its role in the synthesis of new antibacterial agents.
Light-Sensitive Dyes
Imidazo[1,2-a]pyridine derivatives, including those with bromo and methyl groups, are used in light-sensitive dyes. These dyes have applications in various industries, including textiles and imaging technologies .
Optical Media for Data Storage
The compound’s derivatives also find use in optical media for data storage due to their light-sensitive properties. This application is significant in the development of high-density data storage solutions .
Safety and Hazards
properties
IUPAC Name |
8-bromo-6-methylimidazo[1,2-a]pyridine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrN2O2/c1-5-2-6(10)8-11-7(9(13)14)4-12(8)3-5/h2-4H,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FTSQYAYTUUQLBF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C=C(N=C2C(=C1)Br)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-Bromo-6-methylimidazo[1,2-A]pyridine-2-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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